Cas no 1114886-29-1 (4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114886-29-1
• MF: C₂₃H₁₇NO₅S
• MW: 419.449784994125
• CID: 5342946
• Update Time: 2025-07-14

4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-benzodioxol-5-yl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• (4-(benzo[d][1,3]dioxol-5-yl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• STL095279
• [4-(1,3-benzodioxol-5-yl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• [4-(1,3-benzodioxol-5-yl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C23H17NO5S/c1-15-6-8-16(9-7-15)23(25)22-13-24(17-10-11-19-20(12-17)29-14-28-19)18-4-2-3-5-21(18)30(22,26)27/h2-13H,14H2,1H3
• InChI Key： ZWMZKTKHYGDATE-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2=CC=C3C(=C2)OCO3)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 795
• XLogP3: 4.3
• Topological Polar Surface Area: 81.3

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione: A Comprehensive Overview

4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione, with the CAS number 1114886-29-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazines and is characterized by its intricate aromatic and heterocyclic moieties. The presence of a 1,3-benzodioxole ring and a 4-methylbenzoyl group imparts distinct chemical and biological properties, making it a subject of extensive research.

The structural complexity of 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been elucidated through various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and X-ray crystallography. These methods have provided detailed insights into the molecular conformation and electronic distribution within the compound. The 1,3-benzodioxole ring is known for its ability to form stable complexes with metal ions, which can be exploited in the development of metal-based therapeutic agents. Additionally, the 4-methylbenzoyl group contributes to the compound's lipophilicity and enhances its ability to cross biological membranes.

In recent years, significant advancements have been made in understanding the biological activities of 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and to scavenge reactive oxygen species (ROS). The anti-inflammatory activity has been evaluated in both in vitro and in vivo models, demonstrating its potential as a therapeutic agent for inflammatory diseases such as arthritis and colitis.

Beyond its anti-inflammatory properties, 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating signaling pathways such as p53 and Bcl-2. The selective cytotoxicity observed in these studies suggests that it could be developed into an effective anticancer drug with minimal side effects on healthy cells. Further research is ongoing to optimize its pharmacokinetic properties and evaluate its efficacy in animal models of cancer.

The pharmacological profile of 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione has also been explored in the context of neurodegenerative diseases. Initial studies have suggested that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are aimed at validating these preclinical observations and assessing the safety and efficacy of the compound in human subjects.

The synthesis of 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione has been optimized using modern synthetic methodologies to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep reactions involving coupling reactions, cyclizations, and functional group manipulations. The choice of synthetic strategy depends on factors such as cost-effectiveness, scalability, and environmental impact. Green chemistry principles are increasingly being applied to ensure sustainable production processes.

In conclusion, 4-(2H-1,3-benzodioxol-5-yl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114886-29-1) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure endows it with valuable biological activities that make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.